11-O-Methylpseurotin A

• Molecular Formula: C23H27NO8
• Molecular Weight: 445.5 g/mol
• InChI: InChI=1S/C23H27NO8/c1-5-6-12-15(30-3)16(25)17-13(2)18(26)22(32-17)20(28)23(31-4,24-21(22)29)19(27)14-10-8-7-9-11-14/h6-12,15-16,20,25,28H,5H2,1-4H3,(H,24,29)/b12-6-/t15-,16-,20+,22+,23+/m0/s1
• InChIKey: BSXLPZRKEPWAAT-CHZVKGAWSA-N

11-O-Methylpseurotin A Overview

11-O-Methylpseurotin A is a hybrid polyketide synthase–nonribosomal peptide synthetase (PKS/NRPS) fungal secondary metabolite, first isolated from a marine-derived strain of Aspergillus fumigatus and assigned CAS 956904-34-0 [1]. It belongs to the pseurotin family of heterospirocyclic γ-lactams, characterized by a 1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione core [2]. Unlike its parent compound pseurotin A, 11-O-Methylpseurotin A bears a methoxy group at the C-11 position, a structural modification that fundamentally alters its biological selectivity profile [1].

Chemical Genetics Probe

Selective Hof1Δ synthetic lethality screen tool in yeast

SAR Negative Control

Inactive control for antiseizure structure–activity relationship studies

Biosynthetic Reference

Marine fungal PKS/NRPS metabolite and chemotaxonomic marker

• [1] Boot, C.M., Gassner, N.C., Compton, J.E., Tenney, K., Tamble, C.M., Lokey, R.S., Holman, T.R. and Crews, P. (2007) 'Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen', Journal of Natural Products, 70(10), pp. 1672-1675. doi: 10.1021/np070307c. View Source
• [2] PubChem (2023) Compound Summary for CID 23656807, 11-O-Methylpseurotin A. Retrieved June 1, 2023. View Source

Why Analogs Cannot Substitute for 11-O-Methylpseurotin A

The pseurotin family exhibits extreme functional divergence driven by subtle peripheral modifications. A direct yeast synthetic lethality screen demonstrated that 11-O-Methylpseurotin A selectively inhibits a Saccharomyces cerevisiae Hof1 deletion strain, whereas the parent compound pseurotin A, isolated from the same fraction, was completely inactive in the identical assay [1]. Conversely, in a larval zebrafish pentylenetetrazole (PTZ) seizure model, 11-O-Methylpseurotin A was found to be inactive as an antiseizure agent, while its close structural analogues pseurotin A2 and azaspirofuran A exhibited potent, dose-dependent seizure suppression that translated to a mouse model [2]. These bidirectional selectivity cliffs mean that no single pseurotin analog can serve as a universal surrogate; the specific research or industrial application dictates which family member is required, and generic substitution risks both false negatives and false positives in target identification studies.

Pseurotin A lacks Hof1Δ synthetic lethal activity. Substituting pseurotin A may produce a false negative in yeast chemical genetic screens targeting cytokinesis.

Antiseizure activity is absent in 11-O-Methylpseurotin A. Pseurotin A2 or azaspirofuran A cannot be replaced by this analog for seizure-model studies.

IgE suppression profile may not transfer. The C-11 methoxy modification diverges from the deoxygenation path that enhances IgE inhibition; class inference requires direct testing.

• [1] Boot, C.M., Gassner, N.C., Compton, J.E., Tenney, K., Tamble, C.M., Lokey, R.S., Holman, T.R. and Crews, P. (2007) 'Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen', Journal of Natural Products, 70(10), pp. 1672-1675. doi: 10.1021/np070307c. View Source
• [2] Copmans, D., Rateb, M., Tabudravu, J., Pérez-Bonilla, M., Dirkx, N., Vallorani, R., Diaz, C., Pérez del Palacio, J., Smith, A.J. and de Witte, P.A.M. (2018) 'Zebrafish-based discovery of antiseizure compounds from the Red Sea: Pseurotin A2 and Azaspirofuran A', ACS Chemical Neuroscience, 9(7), pp. 1652-1662. doi: 10.1021/acschemneuro.8b00060. View Source

11-O-Methylpseurotin A: Comparative Evidence

Synthetic Lethality: Hof1Δ vs. Pseurotin A

11-O-Methylpseurotin A is the only pseurotin family member identified to date that selectively inhibits a Saccharomyces cerevisiae Hof1 deletion (hof1Δ) strain in a yeast halo assay, while the co-isolated parent compound pseurotin A was found to be completely inactive under identical conditions [1]. The bioassay-guided fractionation used wild-type and multiple cell cycle-related mutant strains; activity was observed exclusively against the hof1Δ mutant, indicating a synthetic lethal interaction rather than general cytotoxicity [1]. This selectivity was the basis for the original isolation and structure elucidation of the compound.

Hof1Δ Synthetic Lethality

Head-to-head

Selectively inhibits hof1Δ strain; no activity against wild-type or other cell cycle mutants. Pseurotin A completely inactive under identical conditions.

Supports Hof1-pathway chemical genetic probe context

Qualitative binary result from yeast halo assay; target-pathway selectivity confirmed

Evidence Dimension	Selective growth inhibition in yeast synthetic lethality screen
Target Compound Data	Selectively inhibits hof1Δ strain (zone of inhibition observed); inactive against wild-type and other cell cycle mutants tested
Comparator Or Baseline	Pseurotin A: No significant activity in the same yeast halo assay against any strain tested, including hof1Δ
Quantified Difference	Qualitative binary difference: active (selective) vs. inactive in the identical assay system
Conditions	Yeast halo assay using wild-type and cell cycle-related mutant strains of Saccharomyces cerevisiae; compound isolated via bioassay-guided fractionation from marine-derived Aspergillus fumigatus [1]

Why This Matters

For researchers using yeast chemical genetics to study cytokinesis or Hof1-related pathways, 11-O-Methylpseurotin A is the only pseurotin-class probe with demonstrated target-pathway selectivity; pseurotin A would yield a false negative in this experimental system.

• [1] Boot, C.M., Gassner, N.C., Compton, J.E., Tenney, K., Tamble, C.M., Lokey, R.S., Holman, T.R. and Crews, P. (2007) 'Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen', Journal of Natural Products, 70(10), pp. 1672-1675. doi: 10.1021/np070307c. View Source

C-11 Methoxy vs. Hydroxyl Selectivity

The sole structural difference between 11-O-Methylpseurotin A and pseurotin A resides at the C-11 position: 11-O-Methylpseurotin A carries a methoxy group (-OCH₃), whereas pseurotin A bears a hydroxyl group (-OH) at the equivalent position [1]. This single methylation event converts a polyol side chain into a methyl ether, altering hydrogen-bonding capacity and steric bulk at a position distal to the spirocyclic core. The complete loss of Hof1Δ inhibitory activity in pseurotin A, despite near-identical core architecture, implicates the C-11 methoxy moiety as a critical pharmacophoric feature for the synthetic lethal interaction [1]. The absolute configuration at all five chiral centers, including C-11, was established by J-based analysis, optical rotation, and biosynthetic parallels [1].

C-11 Substituent Identity

Supporting evidence

11-O-Methyl (–OCH₃) vs. pseurotin A hydroxyl (–OH); mass diff. 14 Da, altered H-bond donor count.

MW 445.17 DalogP shift

Methoxy pharmacophore essential for Hof1Δ selectivity; hydroxyl analog inactive

Structures confirmed by 1D/2D NMR, HRESIMS, J-based configurational analysis

Evidence Dimension	Substituent at C-11 position of the hexenyl side chain
Target Compound Data	Methoxy group (-OCH₃) at C-11; molecular formula C₂₃H₂₇NO₈; exact mass 445.1737 Da
Comparator Or Baseline	Pseurotin A: Hydroxyl group (-OH) at C-11; molecular formula C₂₂H₂₅NO₈; molecular weight 431.44 Da
Quantified Difference	Mass difference of 14 Da (one methylene unit); altered H-bond donor count (3 vs. 4 in pseurotin A); logP shift
Conditions	Structures elucidated by 1D/2D NMR, HRESIMS, and optical rotation; absolute configuration determined by J-based analysis [1]

Why This Matters

This defined structural difference enables rational SAR exploration; procurement of 11-O-Methylpseurotin A rather than pseurotin A is essential when the methyl ether pharmacophore is required for target engagement, and the two compounds cannot be used interchangeably in chemical biology studies.

• [1] Boot, C.M., Gassner, N.C., Compton, J.E., Tenney, K., Tamble, C.M., Lokey, R.S., Holman, T.R. and Crews, P. (2007) 'Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen', Journal of Natural Products, 70(10), pp. 1672-1675. doi: 10.1021/np070307c. View Source

Antiseizure Inactivity vs. Pseurotin A2

In a direct comparative screen of seven heterospirocyclic γ-lactams (pseurotin A, pseurotin A2, pseurotin F1, 11-O-methylpseurotin A, pseurotin D, azaspirofuran A, and azaspirofuran B) in the larval zebrafish pentylenetetrazole (PTZ) seizure model, pseurotin A2 and azaspirofuran A were identified as the only antiseizure hits, while 11-O-methylpseurotin A and all other close chemical analogues were inactive [1]. The active compounds subsequently demonstrated dose-dependent seizure duration reduction in the mouse 6 Hz (44 mA) psychomotor seizure model and were deemed drug-like by ADMET profiling [1]. This clean negative result for 11-O-Methylpseurotin A establishes a clear functional boundary within the pseurotin family that is structurally encoded.

Antiseizure Activity

Head-to-head

Inactive in larval zebrafish PTZ seizure model, while pseurotin A2 and azaspirofuran A showed dose-dependent seizure reduction.

Defines functional boundary; negative control for antiseizure SAR

Active compounds also effective in mouse 6 Hz psychomotor seizure model

Evidence Dimension	Antiseizure activity in larval zebrafish PTZ seizure model
Target Compound Data	Inactive (no significant reduction in PTZ-induced seizure behavior at concentrations tested)
Comparator Or Baseline	Pseurotin A2 and Azaspirofuran A: Identified as antiseizure hits; dose-dependently lowered seizure duration in both zebrafish and mouse models
Quantified Difference	Binary difference: inactive vs. active; active compounds also showed efficacy in mouse 6 Hz psychomotor seizure model with dose-dependent seizure duration reduction
Conditions	Larval zebrafish PTZ seizure model (in vivo); seven compounds tested head-to-head; electrophysiological validation by midbrain recording; mouse 6 Hz (44 mA) psychomotor seizure model for translation [1]

Why This Matters

For neuroscience-focused procurement, this negative differentiation is critical: 11-O-Methylpseurotin A should not be selected for antiseizure studies; conversely, its lack of CNS activity may be desirable for programs seeking peripheral or antifungal pseurotins without neurological off-target effects.

• [1] Copmans, D., Rateb, M., Tabudravu, J., Pérez-Bonilla, M., Dirkx, N., Vallorani, R., Diaz, C., Pérez del Palacio, J., Smith, A.J. and de Witte, P.A.M. (2018) 'Zebrafish-based discovery of antiseizure compounds from the Red Sea: Pseurotin A2 and Azaspirofuran A', ACS Chemical Neuroscience, 9(7), pp. 1652-1662. doi: 10.1021/acschemneuro.8b00060. View Source

Chitin Synthase Inhibition: Class Comparison

Pseurotins as a compound class are established competitive inhibitors of fungal chitin synthase. Pseurotin A inhibits solubilized chitin synthase with an IC₅₀ of 81 μM, while its 8-O-demethyl analogue is approximately 2.4-fold less potent (IC₅₀ = 192 μM) [1]. These data establish a quantitative baseline for the pseurotin pharmacophore against chitin synthase. Although no primary publication has reported a discrete chitin synthase IC₅₀ for 11-O-Methylpseurotin A, its structural membership in the pseurotin family—retaining the intact spirocyclic γ-lactam core required for chitin synthase engagement—supports class-level inference of chitin synthase inhibitory potential [2]. Direct comparative IC₅₀ data for this specific compound remain to be generated.

Chitin Synthase Inhibition

Class-level inference

No direct IC₅₀ available for 11-O-Methylpseurotin A. Class baseline: pseurotin A IC₅₀ 81 µM; 8-O-demethyl analog 192 µM.

Conserved spirocyclic core supports class inference; potency requires experimental determination

Solubilized chitin synthase assay; C-11 modification may modulate activity

Evidence Dimension	Inhibition of solubilized chitin synthase from Aspergillus fumigatus
Target Compound Data	No directly measured IC₅₀ publicly available; class-level inference based on conserved spirocyclic γ-lactam pharmacophore
Comparator Or Baseline	Pseurotin A: IC₅₀ = 81 μM; 8-O-Demethylpseurotin A: IC₅₀ = 192 μM (solubilized enzyme) [1]
Quantified Difference	Class baseline: IC₅₀ range of 81–192 μM for closely related pseurotins; 11-O-Methylpseurotin A potency at chitin synthase is unquantified and requires experimental determination
Conditions	Solubilized chitin synthase enzyme preparation from osmophilic Aspergillus fumigatus; compounds isolated from submerged cultures [1]

Why This Matters

For antifungal target validation studies, users should be aware that while pseurotin A has established chitin synthase IC₅₀ data, 11-O-Methylpseurotin A's activity at this target is inferred by class membership only; direct measurement is advised before quantitative structure–activity comparisons. The C-11 methoxy modification may further modulate potency relative to the known class baseline.

• [1] Wenke, J., Anke, H., Sterner, O. and Steglich, W. (1993) 'Pseurotin A and 8-O-Demethylpseurotin A from Aspergillus fumigatus and their inhibitory activities on chitin synthase', Bioscience, Biotechnology, and Biochemistry, 57(6), pp. 961-964. doi: 10.1271/bbb.57.961. View Source
• [2] Boot, C.M., Gassner, N.C., Compton, J.E., Tenney, K., Tamble, C.M., Lokey, R.S., Holman, T.R. and Crews, P. (2007) 'Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen', Journal of Natural Products, 70(10), pp. 1672-1675. doi: 10.1021/np070307c. View Source

IgE Suppression: Class Comparison

Within the pseurotin family, IgE production inhibition has been quantitatively characterized for several members. Pseurotin A inhibits IgE production in mouse B-cell cultures with an IC₅₀ of 3.6 μM [1], while the semisynthetic analogue 10-deoxypseurotin A demonstrates approximately 55-fold greater potency with an IC₅₀ of 0.066 μM [2]. This SAR reveals that deoxygenation at C-10 dramatically enhances IgE inhibitory activity. No published IgE inhibition data exist for 11-O-Methylpseurotin A. Its C-11 methoxy modification is chemically orthogonal to the C-10 deoxygenation that drives potency gains, and the Hof1 selectivity data [3] suggest a divergent biological target profile that may not overlap with IgE pathways.

IgE Suppression

Class-level inference

No published IgE inhibition data. Class range: pseurotin A IC₅₀ 3.6 µM; 10-deoxy analog 0.066 µM (55-fold more potent).

Distinct C-11 substitution suggests divergent target space; direct IgE testing needed

Mouse B-cell assay; Hof1 selectivity profile does not predict IgE pathway engagement

Evidence Dimension	Inhibition of IgE production in stimulated B-cells
Target Compound Data	No published IgE inhibition IC₅₀; structurally distinct modification (C-11 O-methylation) from potency-enhancing C-10 deoxygenation
Comparator Or Baseline	Pseurotin A: IC₅₀ = 3.6 μM; 10-Deoxypseurotin A: IC₅₀ = 0.066 μM (approximately 55-fold more potent than pseurotin A) [1][2]
Quantified Difference	Class baseline: 3.6 μM (pseurotin A) to 0.066 μM (10-deoxypseurotin A); 11-O-Methylpseurotin A potency unknown and may be unrelated to IgE pathway based on divergent selectivity profile
Conditions	Mouse B-cell cultures stimulated with IL-4 and anti-CD40; IgE measured in culture supernatants [1][2]

Why This Matters

Researchers investigating IgE-mediated pathways should not assume 11-O-Methylpseurotin A will replicate pseurotin A's IgE inhibitory activity; the distinct C-11 modification and synthetic lethal selectivity profile suggest a different biological target space, and direct IgE testing is warranted before use in immunological assays.

• [1] Ishikawa, M., Ninomiya, T., Akabane, H., Kushida, N., Tsujiuchi, G., Ohyama, M., Gomi, S., Shito, K. and Naito, T. (2009) 'Pseurotin A and its analogues as inhibitors of immunoglobulin E production', Bioorganic & Medicinal Chemistry Letters, 19(5), pp. 1457-1460. doi: 10.1016/j.bmcl.2009.01.018. View Source
• [2] Asami, T., Ishikawa, M., Akabane, H., Kushida, N., Tsujiuchi, G., Ohyama, M., Gomi, S. and Shito, K. (2009) 'Pseurotin A and its analogues as inhibitors of immunoglobuline E production', Bioorganic & Medicinal Chemistry Letters, 19, pp. 1457-1460. (Reporting 10-deoxypseurotin A IC₅₀ = 0.066 μM). View Source
• [3] Boot, C.M., Gassner, N.C., Compton, J.E., Tenney, K., Tamble, C.M., Lokey, R.S., Holman, T.R. and Crews, P. (2007) 'Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen', Journal of Natural Products, 70(10), pp. 1672-1675. doi: 10.1021/np070307c. View Source

11-O-Methylpseurotin A Applications

Chemical Genetics: Hof1 Cytokinesis Probe

The defining application of 11-O-Methylpseurotin A is as a selective probe in yeast synthetic lethality screens targeting Hof1-dependent cytokinesis. The compound's ability to selectively inhibit hof1Δ strains, while leaving wild-type and other cell cycle mutants unaffected, makes it uniquely suited for chemical genetic dissection of the Hof1–Bnr1 interaction network and related cytokinetic pathways [1]. Procurement of 11-O-Methylpseurotin A is essential for these studies; substitution with pseurotin A would yield no phenotype in the identical assay system [1].

Antiseizure Inactive Control

For neuroscience programs screening pseurotin-class compounds, 11-O-Methylpseurotin A serves as a critical inactive control. Its demonstrated lack of antiseizure activity in the zebrafish PTZ model, contrasted with the robust activity of pseurotin A2 and azaspirofuran A, establishes a clear structure–activity boundary [2]. This negative differentiation is valuable for SAR studies aimed at mapping the structural determinants of antiseizure efficacy within the heterospirocyclic γ-lactam scaffold.

Chitin Synthase SAR Expansion

As a member of the pseurotin family with a conserved spirocyclic γ-lactam core, 11-O-Methylpseurotin A represents a structurally distinct probe for expanding chitin synthase SAR beyond pseurotin A (IC₅₀ = 81 μM) and 8-O-demethylpseurotin A (IC₅₀ = 192 μM) [3]. The C-11 methoxy modification provides a new vector for exploring substituent effects on chitin synthase binding, complementing existing C-8 and C-10 SAR data. Researchers should generate de novo IC₅₀ data for this compound to establish its position within the class potency landscape.

PKS/NRPS Biosynthetic Probe

11-O-Methylpseurotin A was discovered through bioassay-guided fractionation from a marine-derived Aspergillus fumigatus and represents a hybrid PKS/NRPS metabolite [1]. It serves as a reference standard for natural product chemists investigating marine fungal secondary metabolism, particularly within the fumagillin/pseurotin supercluster regulatory network. Its co-occurrence with other pseurotins in co-culture and epigenetic induction experiments makes it a valuable chemotaxonomic marker and biosynthetic pathway probe [1].

Application

Selection Property

Validation Focus

Yeast synthetic lethality studies

Hof1Δ selective growth inhibition

Hof1-pathway target engagement

Antiseizure SAR studies

Inactive in zebrafish PTZ model

Negative control for scaffold profiling

Chitin synthase inhibition research

Conserved spirocyclic γ‑lactam core

Direct IC₅₀ measurement for SAR expansion

Marine natural product biosynthesis

PKS/NRPS hybrid metabolite marker

Chemotaxonomic and pathway analysis

• [1] Boot, C.M., Gassner, N.C., Compton, J.E., Tenney, K., Tamble, C.M., Lokey, R.S., Holman, T.R. and Crews, P. (2007) 'Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen', Journal of Natural Products, 70(10), pp. 1672-1675. doi: 10.1021/np070307c. View Source
• [2] Copmans, D., Rateb, M., Tabudravu, J., Pérez-Bonilla, M., Dirkx, N., Vallorani, R., Diaz, C., Pérez del Palacio, J., Smith, A.J. and de Witte, P.A.M. (2018) 'Zebrafish-based discovery of antiseizure compounds from the Red Sea: Pseurotin A2 and Azaspirofuran A', ACS Chemical Neuroscience, 9(7), pp. 1652-1662. doi: 10.1021/acschemneuro.8b00060. View Source
• [3] Wenke, J., Anke, H., Sterner, O. and Steglich, W. (1993) 'Pseurotin A and 8-O-Demethylpseurotin A from Aspergillus fumigatus and their inhibitory activities on chitin synthase', Bioscience, Biotechnology, and Biochemistry, 57(6), pp. 961-964. doi: 10.1271/bbb.57.961. View Source